Cas no 865657-42-7 (2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 865657-42-7
• MF: C₂₄H₂₀FN₃O₂S
• MW: 433.49790763855
• CID: 6267604
• PubChem ID: 2134652
• Update Time: 2025-08-03

2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• 2-[[2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• 865657-42-7
• 2-((2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-yl)thio)-N-(4-methoxyphenyl)acetamide
• AKOS001789503
• 2-{[2-(3-FLUOROPHENYL)-5-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-(4-METHOXYPHENYL)ACETAMIDE
• F1601-0308

• Inchi： 1S/C24H20FN3O2S/c1-30-20-12-10-19(11-13-20)26-21(29)15-31-24-22(16-6-3-2-4-7-16)27-23(28-24)17-8-5-9-18(25)14-17/h2-14H,15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： YDTWMZURNFOYMQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=C(C2C=CC=CC=2)NC(C2C=CC=C(C=2)F)=N1

Computed Properties

• Exact Mass: 433.12602622g/mol
• Monoisotopic Mass: 433.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Introduction to 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 865657-42-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. Among these, 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, identified by its CAS number 865657-42-7, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial research settings.

The molecular structure of 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide is characterized by a combination of aromatic rings, heterocyclic moieties, and functional groups that contribute to its distinctive chemical and biological profile. The presence of a 3-fluorophenyl group and a 5-phenyl group in the imidazole ring enhances its interactions with biological targets, while the N-(4-methoxyphenyl)acetamide moiety adds another layer of complexity that influences its pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The imidazol-4-ylsulfanyl group in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors. This makes it a valuable candidate for further investigation in the development of drugs targeting conditions such as inflammation, cancer, and neurodegenerative disorders.

The synthesis of 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex framework of this molecule. The use of fluorinated aromatic rings is particularly challenging but crucial, as fluorine atoms can significantly alter the pharmacological properties of a compound by affecting its metabolic stability and binding affinity.

Efforts to understand the biological activity of this compound have led to several intriguing findings. Preclinical studies have suggested that it may possess anti-inflammatory properties by interacting with specific signaling pathways involved in immune responses. Additionally, its structural features hint at potential applications in the treatment of neurological disorders, where modulation of neurotransmitter systems is key. The 4-methoxyphenyl group, in particular, has been identified as a critical component for achieving optimal biological activity.

The pharmacokinetic profile of 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide is another area of active research. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. However, further optimization may be necessary to enhance its half-life and reduce any potential side effects. This involves careful consideration of factors such as solubility, permeability, and metabolic clearance rates.

In conclusion, the compound 2-{2-(3-fluorophenyl)-5-phenyl-1H-imidazol-4-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 865657-42-7) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for addressing various health challenges in the future.